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Compound of Interest

2-Methoxy-5-sulfamoylbenzoic
Acid-d3

Cat. No.: B1147349

Compound Name:

Technical Guide: 2-Methoxy-5-sulfamoylbenzoic
Acid-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of 2-Methoxy-
5-sulfamoylbenzoic Acid-d3, a labeled metabolite of the antipsychotic drug Sulpiride. The
information is compiled to assist in research and development, ensuring the quality and
integrity of experimental results.

Physicochemical and Analytical Data

The following tables summarize the key physical, chemical, and analytical data for 2-Methoxy-
5-sulfamoylbenzoic Acid-d3 and its non-deuterated analogue.

Table 1: General Information
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Property Value Source

) 2-Methoxy-5-sulfamoylbenzoic N
Chemical Name Acid-d3 Pharmaffiliates[1]
cid-

Pharmaffiliates, LGC
CAS Number 123958-85-0

Standards[1][2]
Unlabelled CAS Number 22117-85-7 LGC Standards|[2]
Molecular Formula CsHeD3NOsS Pharmaffiliates[1]
Molecular Weight 234.24 g/mol Pharmaffiliates[1]

Table 2: Computed Properties of 2-Methoxy-5-
sulfamoylbenzoic Acid

Property Value

Molecular Weight 231.23 g/mol [3][4]
Monoisotopic Mass 231.02014356 Da3]
XLogP3-AA -0.3[3]

Topological Polar Surface Area 115 A[3]

Heavy Atom Count 15[3]

Complexity 333[3]

Table 3: Specifications of Related Compounds
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Product Purity Melting Point Analytical Method

2-Methoxy-5-

. _ >97.0% 220.0to 224.0 °C HPLC[5]
sulfamoylbenzoic Acid

Methyl 2-methoxy-5- ) .
98% 175-177 °C (lit.) Not Specified
sulfamoylbenzoate

Methyl 2-methoxy-5-
aminosulfonyl 99.2% Not Specified HPLCI6]

benzoate

2-methoxy-5-
sulfamoyl methyl 99.51% - 99.66% Not Specified HPLC[7][8]

benzoate

Experimental Protocols

Detailed methodologies for the characterization and quality control of 2-Methoxy-5-
sulfamoylbenzoic Acid-d3 are crucial for its application in research. The following are typical
protocols for the analytical techniques mentioned in the context of this compound and its
analogues.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Objective: To determine the purity of 2-Methoxy-5-sulfamoylbenzoic Acid-d3 and quantify
any impurities.

Instrumentation:
e HPLC system with a UV detector
e Column: ODS C18, 4.6 x 250 mm|[6]

o Mobile Phase: A mixture of methanol and water. A common ratio found for a related
compound is 200 ml of methanol and 700 ml of water[7][8].
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Flow Rate: 1.0 mL/min[7][8]

Detection Wavelength: 240 nm or 254 nm[6][7][8]

Injection Volume: 10 pL

Column Temperature: Ambient
Procedure:

o Standard Preparation: Accurately weigh and dissolve a known amount of 2-Methoxy-5-
sulfamoylbenzoic Acid-d3 reference standard in the mobile phase to prepare a stock
solution.

o Sample Preparation: Prepare the sample solution by dissolving the test article in the mobile
phase to a similar concentration as the standard solution.

o Chromatographic Run: Inject the standard and sample solutions into the HPLC system.

» Data Analysis: The purity is calculated by comparing the peak area of the main component to
the total peak area of all components in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Objective: To confirm the chemical structure of 2-Methoxy-5-sulfamoylbenzoic Acid-d3 and
assess its isotopic enrichment.

Instrumentation:

 NMR Spectrometer (e.g., 400 MHz)

e Solvent: Deuterated solvent such as CDCIs (for related compounds)[6] or DMSO-ds.
¢ Internal Standard: Tetramethylsilane (TMS)

Procedure:
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o Sample Preparation: Dissolve a small amount of the sample in the deuterated solvent.

e 1H NMR Acquisition: Acquire the proton NMR spectrum. The absence or significant reduction
of the methoxy signal at approximately 3.8 ppm would confirm deuterium incorporation.

e 13C NMR Acquisition: Acquire the carbon-13 NMR spectrum to confirm the carbon framework
of the molecule.

» Data Analysis: Analyze the chemical shifts, integration values, and coupling patterns to
confirm the structure. The isotopic purity can be estimated from the reduction in the integral
of the methoxy proton signal relative to other non-deuterated protons in the molecule.

Visualizations

The following diagrams illustrate the quality control workflow and the key properties of 2-
Methoxy-5-sulfamoylbenzoic Acid-d3.
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Caption: Quality control workflow for 2-Methoxy-5-sulfamoylbenzoic Acid-d3.
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Identifiers

> MW: 234.24
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P

CAS: 123958-85-0
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2-Methoxy-5-sulfamoylbenzoic Acid-d3 Labeled Metabolite of Sulpiride
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>
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> Structure (NMR, MS)
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Caption: Key properties of 2-Methoxy-5-sulfamoylbenzoic Acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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